Cas no 1806250-53-2 (5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol)

5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol is a versatile heterocyclic compound featuring a pyridine core substituted with an aminomethyl group, an iodine atom, a trifluoromethoxy moiety, and a hydroxymethyl group. The presence of these functional groups enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The iodine substituent offers opportunities for further derivatization via cross-coupling reactions, while the trifluoromethoxy group contributes to metabolic stability and lipophilicity. The aminomethyl and hydroxymethyl groups provide additional sites for functionalization, broadening its utility in medicinal chemistry. This compound is particularly useful in the development of bioactive molecules due to its structural diversity and potential for targeted modifications.

5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol structure

1806250-53-2 structure

Product Name:5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol

CAS No:1806250-53-2

MF:C₈H₈F₃IN₂O₂

MW:348.061004638672

CID:4834971

Update Time:2025-05-26

5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol
- Inchi： 1S/C8H8F3IN2O2/c9-8(10,11)16-7-6(12)5(3-15)4(1-13)2-14-7/h2,15H,1,3,13H2
- InChI Key： USJGINJOSPSOOE-UHFFFAOYSA-N
- SMILES： IC1=C(N=CC(CN)=C1CO)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 230
XLogP3: 1
Topological Polar Surface Area: 68.4

5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029092157-1g	5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol	1806250-53-2	97%	1g	$1,534.70	2022-03-31

5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol Related Literature

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Additional information on 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol

Research Brief on 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol (CAS: 1806250-53-2)

The compound 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol (CAS: 1806250-53-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and radiopharmaceuticals.

Recent studies have focused on the synthesis and structural optimization of this compound to enhance its pharmacokinetic properties and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of iodine-123 labeled tracers for imaging applications. The presence of the iodine atom in the 3-position makes it an excellent candidate for radiolabeling, enabling its use in single-photon emission computed tomography (SPECT) imaging.

In addition to its imaging applications, 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol has been investigated for its role in modulating enzyme activity. Preliminary in vitro studies suggest that it acts as a potent inhibitor of certain kinases involved in inflammatory pathways. Researchers are particularly interested in its trifluoromethoxy group, which is known to improve metabolic stability and membrane permeability, key factors in drug development.

The compound's mechanism of action is currently under investigation, with computational modeling and X-ray crystallography providing insights into its binding interactions with target proteins. A recent preprint on bioRxiv highlighted its potential as a scaffold for designing next-generation antimicrobial agents, given its ability to disrupt bacterial cell wall synthesis.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Ongoing research aims to address these issues through structure-activity relationship (SAR) studies and advanced formulation techniques. The pharmaceutical industry is closely monitoring these developments, as successful optimization could lead to the compound's inclusion in clinical trials within the next 2-3 years.

In conclusion, 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-methanol represents a versatile and promising candidate in chemical biology and drug discovery. Its unique structural features and diverse applications warrant continued investigation, with the potential to yield significant breakthroughs in both diagnostic and therapeutic domains.